Cas no 2680714-72-9 (benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate)

• Product Name: benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate
• CAS No: 2680714-72-9
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 5648077
• PubChem ID: 165918151
• Update Time: 2025-10-28

benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(3-hydroxy-1,2-oxazol-5-yl)ethyl]carbamate
• EN300-28281206
• 2680714-72-9
• benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate

• Inchi： 1S/C13H14N2O4/c16-12-8-11(19-15-12)6-7-14-13(17)18-9-10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,14,17)(H,15,16)
• InChI Key： MMJHWZWTJBMPHW-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.7Ų

Additional information on benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate

Comprehensive Overview of Benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate (CAS No. 2680714-72-9)

Benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate (CAS No. 2680714-72-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxazole ring and carbamate functional group, is increasingly studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which may contribute to novel therapeutic agents targeting inflammation and metabolic disorders.

The benzyl moiety in Benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate enhances its lipophilicity, making it a candidate for improving drug delivery systems. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to oxidative stress. This aligns with current trends in precision medicine, where compounds like this are explored for their ability to interact with specific biological targets. The 3-hydroxy-1,2-oxazol-5-yl group further adds to its reactivity, enabling potential applications in bioconjugation and proteomics.

In the context of green chemistry, Benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate is also being evaluated for its synthetic accessibility and environmental compatibility. With growing demand for sustainable pharmaceutical intermediates, this compound’s efficient synthesis routes—often involving catalysis or microwave-assisted reactions—are of high relevance. These methods reduce waste and energy consumption, addressing key concerns in modern chemical manufacturing.

Another area of interest is the compound’s potential role in neuroprotection. Preliminary data suggest that derivatives of Benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate may influence neuronal signaling pathways, a topic widely searched in relation to neurodegenerative diseases like Alzheimer’s. While further validation is needed, such findings position this compound as a promising subject for future biomedical research.

From an analytical perspective, advanced techniques such as HPLC and LC-MS are employed to characterize Benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate, ensuring high purity for research applications. Quality control is critical, as impurities could skew experimental outcomes in sensitive assays. This underscores the importance of reliable suppliers and standardized protocols in the procurement and handling of this compound.

In summary, Benzyl N-2-(3-hydroxy-1,2-oxazol-5-yl)ethylcarbamate (CAS No. 2680714-72-9) represents a versatile scaffold with multifaceted applications. Its relevance to drug discovery, sustainable chemistry, and neurobiology makes it a compound of enduring interest. As research progresses, its potential to address unmet medical and industrial needs will likely expand, solidifying its place in the scientific landscape.